Cas no 136663-40-6 (2-Methyl-6-benzoxazolemethanol)

2-Methyl-6-benzoxazolemethanol is a benzoxazole derivative with a hydroxymethyl functional group at the 6-position, offering versatility as an intermediate in organic synthesis. Its benzoxazole core provides structural stability, while the hydroxymethyl group enhances reactivity for further functionalization, making it valuable in pharmaceutical and agrochemical applications. The compound exhibits favorable solubility in polar organic solvents, facilitating its use in reaction systems. Its well-defined molecular structure ensures consistent performance in heterocyclic chemistry, particularly in the synthesis of bioactive compounds. The methyl substitution at the 2-position contributes to steric and electronic modulation, influencing reactivity patterns. This compound is suitable for researchers requiring a stable, modifiable scaffold for advanced synthetic applications.
2-Methyl-6-benzoxazolemethanol structure
136663-40-6 structure
Product Name:2-Methyl-6-benzoxazolemethanol
CAS No:136663-40-6
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD22019828
CID:1036289
PubChem ID:15662270
Update Time:2025-05-26

2-Methyl-6-benzoxazolemethanol Chemical and Physical Properties

Names and Identifiers

    • (2-Methylbenzo[d]oxazol-6-yl)methanol
    • (2-Methyl-1,3-benzoxazol-6-yl)methanol
    • 2-methyl-6-Benzoxazolemethanol
    • 2-Methylbenzoxazole-6-methanol
    • 6-Desacetyl-6-ethoxyvinyl-N-Boc Palbociclib-d4
    • 136663-40-6
    • SCHEMBL1390782
    • DA-25818
    • CS-0061391
    • (2-methyl-benzooxazol-6-yl)-methanol
    • AKOS016000867
    • (2-methyl-1,3-benzoxazol-6-yl)methanol; 2-Methylbenzoxazole-6-methanol; (2-methyl-benzooxazol-6-yl)-methanol
    • DTXSID00576497
    • AB86685
    • SFCHIWNAOMJWLM-UHFFFAOYSA-N
    • MFCD22019828
    • A919637
    • 6-Benzoxazolemethanol, 2-methyl-
    • SY118893
    • DS-5920
    • 2-Methyl-6-benzoxazolemethanol
    • MDL: MFCD22019828
    • Inchi: 1S/C9H9NO2/c1-6-10-8-3-2-7(5-11)4-9(8)12-6/h2-4,11H,5H2,1H3
    • InChI Key: SFCHIWNAOMJWLM-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=CC(CO)=CC1=2

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.3Ų

2-Methyl-6-benzoxazolemethanol Security Information

2-Methyl-6-benzoxazolemethanol Pricemore >>

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